![molecular formula C12H12BrN3 B1482707 6-[(4-Bromophenyl)methyl]-2-methylpyrimidin-4-amine CAS No. 2090401-01-5](/img/structure/B1482707.png)
6-[(4-Bromophenyl)methyl]-2-methylpyrimidin-4-amine
Overview
Description
Scientific Research Applications
1. Cine-Amination and Mechanism Studies
Research has explored the cine-amination of various substituted pyrimidines, including a focus on the mechanisms involving open-chain intermediates. This is particularly relevant for compounds like 6-[(4-Bromophenyl)methyl]-2-methylpyrimidin-4-amine, where the substituent does not contain an acidic proton in the α-position to the pyrimidine ring, allowing for specific reaction pathways (Rasmussen et al., 1978).
2. Regioselective Displacement Reactions
The compound's utility in regioselective displacement reactions has been studied, with findings showing the formation of substituted aminopyrimidines through specific reactions. This aspect is crucial for understanding the reactivity and possible applications of this compound in various chemical syntheses (Doulah et al., 2014).
3. Ring Transformations in Heterocyclic Compounds
Studies on ring transformations in reactions of heterocyclic halogeno compounds with nucleophiles have shown significant insights. These transformations, particularly in compounds related to this compound, highlight the potential for novel compound synthesis and the exploration of new chemical pathways (Hertog et al., 2010).
4. Synthesis and Characterization of Derivatives
The synthesis and characterization of various derivatives of pyrimidin-4-amine compounds have been a focus, with implications for the development of new substances with potential applications in different fields. This area of study helps understand the structural and chemical properties of this compound derivatives (Vijaya Laxmi et al., 2019).
5. Synthesis of Novel Derivatives for Specific Receptor Agonists
Research into the synthesis of novel derivatives, including those related to this compound, has been conducted for specific applications such as receptor agonists. This work is integral to the development of targeted therapies and drugs (Negoro et al., 2012).
properties
IUPAC Name |
6-[(4-bromophenyl)methyl]-2-methylpyrimidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12BrN3/c1-8-15-11(7-12(14)16-8)6-9-2-4-10(13)5-3-9/h2-5,7H,6H2,1H3,(H2,14,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YEAHUASXYMIDIZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)N)CC2=CC=C(C=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12BrN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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